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Introduction
Metronidazole acetic acid, with the Chemical Abstracts Service (CAS) number 1010-93-1, is the

major and pharmacologically less active metabolite of the widely used nitroimidazole antibiotic,

metronidazole.[1] Metronidazole is a cornerstone therapy for infections caused by anaerobic

bacteria and protozoa.[2] Understanding the properties and behavior of its metabolites is

crucial for a comprehensive assessment of the drug's efficacy, safety profile, and for the

development of new drug delivery systems. This technical guide provides a detailed overview

of the chemical and physical properties, synthesis, analytical methods, and metabolic pathway

of metronidazole acetic acid.

Chemical and Physical Properties
Metronidazole acetic acid, also known as 2-(2-methyl-5-nitro-1H-imidazol-1-yl)acetic acid,

possesses distinct physicochemical properties that influence its biological fate.[3] A summary of

these properties is presented in the tables below.

Table 1: General and Physical Properties
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Property Value Reference(s)

CAS Number 1010-93-1

Molecular Formula C₆H₇N₃O₄ [4]

Molecular Weight 185.14 g/mol [4]

Appearance White to off-white solid [4]

Melting Point 302-304 °C [5]

Solubility
Soluble in water, slightly

soluble in ethanol
[5]

pKa
Not explicitly available for the

metabolite

LogP 0.18432 [6]

Table 2: Spectroscopic Data
Technique Data Reference(s)

¹H NMR Consistent with structure [4]

¹³C NMR Consistent with structure [7][8]

FTIR
Characteristic peaks available

for Metronidazole
[9][10][11][12][13]

Mass Spectrometry Consistent with structure [4]

Experimental Protocols
Synthesis of Metronidazole Acetic Acid
A common method for the synthesis of metronidazole acetic acid involves the oxidation of

metronidazole. The following protocol is a generalized procedure based on available literature.

Materials:

Metronidazole
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Potassium dichromate (K₂Cr₂O₇)

Sulfuric acid (H₂SO₄)

Distilled water

Ice bath

Reaction flask

Stirring apparatus

Filtration apparatus

Recrystallization solvent (e.g., ethanol)

Procedure:

Prepare a solution of potassium dichromate in distilled water.

In a separate reaction flask, suspend metronidazole in distilled water.

Cool the metronidazole suspension in an ice bath.

Slowly add the potassium dichromate solution to the metronidazole suspension with constant

stirring.

Carefully add sulfuric acid dropwise to the reaction mixture while maintaining a low

temperature.

Allow the reaction to proceed with stirring for a specified time, monitoring the reaction

progress using a suitable technique (e.g., Thin Layer Chromatography).

After completion, neutralize the reaction mixture carefully with a suitable base.

Collect the precipitated crude product by filtration.

Purify the crude product by recrystallization from an appropriate solvent to obtain pure

metronidazole acetic acid.
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Quantitative Analysis by High-Performance Liquid
Chromatography (HPLC)
The following is a representative HPLC method for the quantification of metronidazole and can

be adapted for its acetic acid metabolite in biological matrices such as plasma.

Instrumentation and Conditions:

HPLC System: A standard HPLC system with a UV detector.

Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

Mobile Phase: A mixture of a buffer solution (e.g., 10 mM ammonium acetate) and an organic

solvent (e.g., acetonitrile) in a specific ratio (e.g., 80:20, v/v), with the addition of an acid like

formic acid (e.g., 0.1%).[14][15]

Flow Rate: 1.0 mL/min.[14][15]

Detection Wavelength: 320 nm.[16]

Injection Volume: 50 µL.[14]

Column Temperature: Ambient.[14]

Sample Preparation (Plasma):

Thaw frozen plasma samples to room temperature.

To a known volume of plasma, add an internal standard solution (e.g., zidovudine).[14]

Vortex the mixture for 30 seconds.

Perform a liquid-liquid extraction by adding an extraction solvent (e.g., ethyl acetate),

followed by vortexing and centrifugation.[14][15]

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen.
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Reconstitute the residue in the mobile phase.

Inject the reconstituted sample into the HPLC system.

Quantification:

Construct a calibration curve using known concentrations of metronidazole acetic acid.

Determine the concentration of the analyte in the samples by comparing the peak area ratios

of the analyte to the internal standard against the calibration curve.

Metabolic Pathway of Metronidazole
Metronidazole is primarily metabolized in the liver through oxidation of its side chains, leading

to the formation of two main metabolites: a hydroxy metabolite and an acetic acid metabolite.[7]

[17] The enzyme systems involved in this biotransformation include Cytochrome P450

isozymes such as CYP2A6, CYP3A4, and CYP3A5.[18]

Metronidazole

Hydroxy Metabolite
(1-(2-hydroxyethyl)-2-hydroxymethyl-5-nitroimidazole)Hydroxylation

(CYP450)

Metronidazole Acetic Acid
(2-methyl-5-nitroimidazole-1-acetic acid)

CAS: 1010-93-1

Oxidation
(CYP450)

Renal Excretion

Click to download full resolution via product page

Caption: Metabolic pathway of Metronidazole.

Pharmacokinetics and Biological Activity
The pharmacokinetic profile of metronidazole is well-documented, with its metabolites playing a

role in its overall disposition.
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Table 3: Pharmacokinetic Parameters of Metronidazole
and its Metabolites

Parameter Metronidazole
Hydroxy
Metabolite

Acetic Acid
Metabolite

Reference(s)

Bioavailability

(oral)
>90% - - [17]

Protein Binding <20% - - [17]

Elimination Half-

life (t½)
6-14 hours

Longer than

parent drug
- [17]

Metabolism
Hepatic

(Oxidation)
- - [7][17]

Excretion 60-80% Renal Excreted in urine Excreted in urine [17]

Metronidazole acetic acid exhibits significantly less antimicrobial activity compared to the

parent compound.[1] Studies have shown that while the hydroxy metabolite retains some

antibacterial effect, the acetic acid metabolite is largely inactive against anaerobic bacteria at

clinically relevant concentrations.[1]

Conclusion
Metronidazole acetic acid (CAS 1010-93-1) is a key metabolite in the biotransformation of

metronidazole. A thorough understanding of its chemical properties, synthesis, and analytical

quantification is essential for researchers and professionals in the field of drug development

and clinical pharmacology. This technical guide provides a consolidated resource of this critical

information, facilitating further research and a more complete understanding of metronidazole's

in vivo behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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